Cas no 951888-28-1 (Ethyl 3-(N,N-dimethylamino)benzoylformate)
Ethyl 3-(N,N-dimethylamino)benzoylformate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 3-(N,N-DIMETHYLAMINO)BENZOYLFORMATE
- Ethyl 2-(3-(dimethylamino)phenyl)-2-oxoacetate
- ethyl 3-(N,N-dimethylamino)benzoylformate, AldrichCPR
- Ethyl 3-(N,N-dimethylamino)benzoylformate
-
- Inchi: 1S/C12H15NO3/c1-4-16-12(15)11(14)9-6-5-7-10(8-9)13(2)3/h5-8H,4H2,1-3H3
- InChI Key: SFADOPCZQPXDKB-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C1=CC=CC(=C1)N(C)C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 263
- Topological Polar Surface Area: 46.6
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 345.0±25.0 °C at 760 mmHg
- Flash Point: 162.4±23.2 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Ethyl 3-(N,N-dimethylamino)benzoylformate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 3-(N,N-dimethylamino)benzoylformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201000-1g |
Ethyl 3-(N,N-dimethylamino)benzoylformate |
951888-28-1 | 97% | 1g |
£399.00 | 2022-03-01 | |
| Fluorochem | 201000-2g |
Ethyl 3-(N,N-dimethylamino)benzoylformate |
951888-28-1 | 97% | 2g |
£658.00 | 2022-03-01 | |
| Fluorochem | 201000-5g |
Ethyl 3-(N,N-dimethylamino)benzoylformate |
951888-28-1 | 97% | 5g |
£1516.00 | 2022-03-01 | |
| TRC | E066095-250mg |
Ethyl 3-(N,N-dimethylamino)benzoylformate |
951888-28-1 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E066095-500mg |
Ethyl 3-(N,N-dimethylamino)benzoylformate |
951888-28-1 | 500mg |
$ 605.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648973-5g |
Ethyl 2-(3-(dimethylamino)phenyl)-2-oxoacetate |
951888-28-1 | 98% | 5g |
¥11726.00 | 2024-04-24 |
Ethyl 3-(N,N-dimethylamino)benzoylformate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Ethyl 3-(N,N-dimethylamino)benzoylformate
Recent Advances in the Study of Ethyl 3-(N,N-dimethylamino)benzoylformate (CAS: 951888-28-1) in Chemical Biology and Pharmaceutical Research
Ethyl 3-(N,N-dimethylamino)benzoylformate (CAS: 951888-28-1) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and biological activities.
One of the most notable advancements in the study of Ethyl 3-(N,N-dimethylamino)benzoylformate is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that this compound can serve as a precursor for the development of highly selective kinase inhibitors, owing to its unique structural features that allow for precise modifications. Recent publications have detailed innovative synthetic routes that leverage Ethyl 3-(N,N-dimethylamino)benzoylformate to achieve improved yields and purity, which are essential for scalable pharmaceutical production.
In addition to its synthetic applications, Ethyl 3-(N,N-dimethylamino)benzoylformate has been investigated for its direct biological effects. Preliminary studies suggest that this compound may exhibit modulatory effects on specific signaling pathways, although the exact mechanisms remain under investigation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 3-(N,N-dimethylamino)benzoylformate showed promising activity in cellular assays targeting aberrant kinase activity in cancer cells. These findings underscore the compound's potential as a scaffold for the development of new therapeutics.
Another area of interest is the compound's stability and pharmacokinetic properties. Recent pharmacokinetic studies have explored the bioavailability and metabolic fate of Ethyl 3-(N,N-dimethylamino)benzoylformate in preclinical models. These studies are crucial for understanding how the compound behaves in vivo and for guiding the design of derivatives with optimized drug-like properties. For example, researchers have identified specific metabolic pathways that may limit the compound's efficacy, prompting the development of prodrug strategies to enhance its therapeutic potential.
Looking ahead, the continued exploration of Ethyl 3-(N,N-dimethylamino)benzoylformate is expected to yield further insights into its applications in drug discovery. Collaborative efforts between academic and industrial researchers are likely to accelerate the translation of these findings into clinical candidates. Moreover, advances in computational chemistry and structure-activity relationship (SAR) studies are anticipated to facilitate the rational design of next-generation derivatives with improved potency and selectivity.
In conclusion, Ethyl 3-(N,N-dimethylamino)benzoylformate (CAS: 951888-28-1) represents a valuable tool in the arsenal of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold highlights its versatility and potential for driving innovation in drug development. As research progresses, this compound is poised to contribute significantly to the discovery of new therapeutic agents, addressing unmet medical needs across a range of diseases.
951888-28-1 (Ethyl 3-(N,N-dimethylamino)benzoylformate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)